Cas no 1702177-37-4 (3-(1-Methyl-1H-pyrazol-5-yl)-4,5-dihydro-1,2-oxazol-5-one)

• Product Name: 3-(1-Methyl-1H-pyrazol-5-yl)-4,5-dihydro-1,2-oxazol-5-one
• CAS No: 1702177-37-4
• MF: C₇H₇N₃O₂
• MW: 165.149380922318
• CID: 5691951
• PubChem ID: 106758846
• Update Time: 2025-07-27

3-(1-Methyl-1H-pyrazol-5-yl)-4,5-dihydro-1,2-oxazol-5-one Chemical and Physical Properties

Names and Identifiers

• EN300-1128284
• 3-(1-Methyl-1H-pyrazol-5-yl)-4,5-dihydro-1,2-oxazol-5-one
• 1702177-37-4
• 5(4H)-Isoxazolone, 3-(1-methyl-1H-pyrazol-5-yl)-

• Inchi： 1S/C7H7N3O2/c1-10-6(2-3-8-10)5-4-7(11)12-9-5/h2-3H,4H2,1H3
• InChI Key： DSRFQQMHKVEIFV-UHFFFAOYSA-N
• SMILES： O1C(CC(C2=CC=NN2C)=N1)=O

Computed Properties

• Exact Mass: 165.053826475g/mol
• Monoisotopic Mass: 165.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 289.4±32.0 °C(Predicted)
• pka: 0.21±0.10(Predicted)

Additional information on 3-(1-Methyl-1H-pyrazol-5-yl)-4,5-dihydro-1,2-oxazol-5-one

Introduction to 3-(1-Methyl-1H-pyrazol-5-yl)-4,5-dihydro-1,2-oxazol-5-one (CAS No. 1702177-37-4)

3-(1-Methyl-1H-pyrazol-5-yl)-4,5-dihydro-1,2-oxazol-5-one, also known by its CAS number 1702177-37-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazolidinones, which are known for their diverse biological activities, including antimicrobial and antiviral properties. The unique structure of this compound, characterized by a pyrazole ring fused to an oxazolidinone moiety, makes it a promising candidate for various therapeutic applications.

The chemical structure of 3-(1-Methyl-1H-pyrazol-5-yl)-4,5-dihydro-1,2-oxazol-5-one is composed of a 1-methylpyrazole ring attached to a 4,5-dihydrooxazolone ring. The presence of the pyrazole ring imparts significant biological activity, while the oxazolidinone moiety contributes to the compound's stability and pharmacokinetic properties. This combination of structural features has led to extensive research into its potential therapeutic uses.

Recent studies have highlighted the potential of 3-(1-Methyl-1H-pyrazol-5-yl)-4,5-dihydro-1,2-oxazol-5-one in various medical applications. One notable area of research is its antimicrobial activity. Oxazolidinones are well-known for their broad-spectrum antibacterial properties, particularly against Gram-positive bacteria. Studies have shown that this compound exhibits potent activity against methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus (VRE), making it a valuable candidate for the development of new antibiotics.

In addition to its antimicrobial properties, 3-(1-Methyl-1H-pyrazol-5-yl)-4,5-dihydro-1,2-oxazol-5-one has also been investigated for its antiviral activity. Research has demonstrated that this compound can inhibit the replication of several viruses, including influenza and hepatitis C virus (HCV). The mechanism of action involves interference with viral replication processes, making it a potential lead compound for the development of antiviral drugs.

The pharmacokinetic properties of 3-(1-Methyl-1H-pyrazol-5-yl)-4,5-dihydro-1,2-oxazol-5-one have been extensively studied to understand its behavior in biological systems. Preclinical studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. The compound is metabolized primarily in the liver and excreted via urine and feces. These properties make it suitable for both oral and parenteral administration.

Toxicity studies have also been conducted to evaluate the safety profile of 3-(1-Methyl-1H-pyrazol-5-yl)-4,5-dihydro-1,2-oxazol-5-one. In vitro and in vivo studies have shown that this compound has low toxicity at therapeutic doses. However, as with any new drug candidate, further studies are required to fully understand its long-term safety and potential side effects.

The development of new drugs based on 3-(1-Methyl-1H-pyrazol-5-yl)-4,5-dihydro-1,2-oxazol-5-one is an ongoing process. Clinical trials are currently underway to assess its efficacy and safety in human subjects. Early results from Phase I trials have been promising, with the compound demonstrating good tolerability and pharmacokinetic properties in healthy volunteers. Phase II trials are expected to provide more detailed information on its therapeutic potential in specific disease conditions.

In conclusion, 3-(1-Methyl-1H-pyrazol-5-y)-4,5-dihydro-----oxazol---------------^{-                   -}(CAS No.  8) represents a promising advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable candidate for the development of new therapeutic agents targeting bacterial infections and viral diseases. Ongoing clinical trials will provide crucial insights into its efficacy and safety in human subjects.